3,5-Diiodo-L-thyronine

Specification

• CAS No.: 1041-01-6
• Molecular Formula: C15H13I2NO4
• Molecular Weight: 525.08 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H13I2NO4/c16-11-5-8(7-13(18)15(20)21)6-12(17)14(11)22-10-3-1-9(19)2-4-10/h1-6,13,19H,7,18H2,(H,20,21)/t13-/m0/s1
• Standard InChI Key: ZHSOTLOTTDYIIK-ZDUSSCGKSA-N
• Isomeric SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)C[C@@H](C(=O)O)N)I
• SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(C(=O)O)N)I
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(C(=O)O)N)I
• Appearance: Solid powder

Introduction

3,5-Diiodo-L-thyronine, commonly referred to as 3,5-diiodothyronine (3,5-T2), is an active thyroid hormone belonging to the class of iodothyronines. It contains two iodine atoms at positions 3 and 5 of its inner ring, which distinguishes it from other thyroid hormones like triiodothyronine (T3) and thyroxine (T4). This compound has been studied for its unique metabolic effects and potential therapeutic applications.

Biological Effects of 3,5-Diiodo-L-thyronine

3,5-T2 exhibits several biological effects that are distinct from those of T3 and T4:

• Metabolic Effects: It increases energy expenditure by stimulating the TR-beta receptor, similar to T3, but with some non-genomic actions that do not involve transcriptional regulation. This results in increased resting metabolic rate and oxygen consumption, which can be beneficial in conditions like obesity.

• Mitochondrial Activity: 3,5-T2 acts as an allosteric regulator of cytochrome c oxidase, enhancing mitochondrial respiration and reducing reactive oxygen species production. This action is crucial for maintaining mitochondrial function and energy metabolism.

• Hormonal Regulation: Administration of 3,5-T2 can suppress thyroid function by reducing thyroid-stimulating hormone (TSH) release and altering the expression of enzymes involved in thyroid hormone metabolism.

Clinical Significance

3,5-T2 has been implicated in various clinical conditions:

• Nonthyroidal Illness Syndrome (NTIS): In NTIS, levels of 3,5-T2 are elevated, which may explain why some patients do not benefit from conventional thyroid hormone replacement therapy.

• Non-Alcoholic Fatty Liver Disease (NAFLD): Recent studies suggest that 3,5-T2 can reduce liver fat accumulation, potentially offering a therapeutic avenue for NAFLD.

• Inflammation and Autophagy: 3,5-T2 has been shown to modulate inflammatory responses and promote autophagy, which could be beneficial in managing chronic inflammatory conditions.

Research Findings

Several studies have explored the effects of 3,5-T2 in different models:

Study Focus	Key Findings
Metabolic Effects	Increases resting metabolic rate and oxygen consumption in rats.
Mitochondrial Function	Enhances mitochondrial respiration and reduces ROS production.
Hepatic Lipid Metabolism	Reduces liver fat accumulation in models of NAFLD.
Inflammation and Autophagy	Modulates inflammatory cytokines and promotes autophagy progression.